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Compound of Interest

Compound Name: AMBROX DL

Cat. No.: B1205197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

AMBROX DL, a synthetic fragrance compound. Adherence to these procedures is critical to

ensure personnel safety and environmental protection.

I. Immediate Safety and Hazard Information
AMBROX DL presents specific hazards that must be understood before handling and disposal.

It is classified as being potentially harmful in contact with skin and is very toxic to aquatic life

with long-lasting effects.[1] Therefore, preventing its release into the environment is of

paramount importance.

Key Hazard Statements:

May be harmful in contact with skin.[1]

Very toxic to aquatic life.[1]

Very toxic to aquatic life with long lasting effects.[1]

Precautionary Measures:

Avoid release to the environment at all costs.[1]

Collect any spillage promptly.
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Store away from incompatible materials.

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[1]

II. Chemical and Physical Properties
Understanding the properties of AMBROX DL is essential for safe handling and disposal.

Property Value Source

CAS Number 3738-00-9 [1]

Appearance Solid [2][3]

Water Solubility Immiscible [1]

Vapor Pressure 0.29 Pa at 20°C [2]

Flashpoint >100°C [2]

III. Step-by-Step Disposal Protocol
This protocol outlines the required steps for the safe disposal of AMBROX DL.

1. Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves.

Use safety glasses or goggles.

A lab coat or other protective clothing is recommended.

2. Waste Collection:

Solid Waste: Collect solid AMBROX DL waste in a clearly labeled, sealed container.

Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, cloths)

should be treated as hazardous waste and placed in a sealed, labeled container.
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Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected and treated as hazardous waste. Puncture the container to prevent reuse.

3. Spill Management:

In the event of a spill, prevent the material from entering drains or waterways.[1]

For small spills, wipe up with an absorbent material (e.g., cloth, fleece) and place in a sealed

container for disposal.[1]

For large spills, dike the material with inert absorbent such as dry clay, sand, or

diatomaceous earth.[1] Collect the absorbed material and place it into a suitable container

for disposal.[1][4]

4. Final Disposal:

AMBROX DL waste must be disposed of through a licensed chemical destruction facility.[5]

Controlled incineration with flue gas scrubbing is a suitable disposal method.[5]

Crucially, do not discharge AMBROX DL or its waste into sewer systems or waterways.[5]

IV. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

AMBROX DL.
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Caption: AMBROX DL Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vigon.com [vigon.com]

2. firmenich.com [firmenich.com]

3. AMBROX® DL [studio.dsm-firmenich.com]

4. chemicalbook.com [chemicalbook.com]

5. echemi.com [echemi.com]

To cite this document: BenchChem. [Proper Disposal Procedures for AMBROX DL].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205197#ambrox-dl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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